Cas no 85597-17-7 (L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-)
85597-17-7 structure
Product Name:L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-
CAS No:85597-17-7
MF:C20H20N6O6
MW:440.409403800964
CID:722764
Update Time:2024-01-31
L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-
- 2-[[4-[(2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
- 5-deazafolic acid
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- Inchi: 1S/C20H20N6O6/c1-26(12-8-13-16(22-9-12)24-20(21)25-18(13)30)11-4-2-10(3-5-11)17(29)23-14(19(31)32)6-7-15(27)28/h2-5,8-9,14H,6-7H2,1H3,(H,23,29)(H,27,28)(H,31,32)(H3,21,22,24,25,30)
- InChI Key: FKWFZVUYIHPCGB-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(NC(=O)C1=CC=C(N(C2=CN=C3C(=C2)C(=O)N=C(N)N3)C)C=C1)CCC(O)=O
Computed Properties
- Exact Mass: 440.144432
- Monoisotopic Mass: 440.144432
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 766
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 196
Experimental Properties
- Density: 1.61
- Refractive Index: 1.734
L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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